Cas no 32137-73-8 (2-(Trimethylsilyl)benzothiazole)

• Product Name: 2-(Trimethylsilyl)benzothiazole
• CAS No: 32137-73-8
• MF: C₁₀H₁₃NSSi
• MW: 207.367421865463
• MDL: MFCD00068185
• CID: 88954
• PubChem ID: 329761420
• Update Time: 2025-07-23

2-(Trimethylsilyl)benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Trimethylsilyl)benzothiazole
• 1,3-benzothiazol-2-yl(trimethyl)silane
• 2-(Trimethylsilyl)-1,3-benzothiazole
• 2-(Trimethylsilyl)benzo[d]thiazole
• 2-(Trimethylsilyl)benzothiazole tech
• 2-(TRIMETHYLSILYL)BENZOTHIAZOLE,TECH.
• 2-trimethylsilanyl-benzothiazole
• AMTSi089
• benzthiazol-2-yltrimethylsilane
• trimethylsilylbenzothiazole
• DTXSID60334393
• AB02775
• AS-78015
• FT-0608985
• 2-(Trimethylsilyl)-1,3-benzothiazole #
• SCHEMBL4411113
• MFCD00068185
• 2-(Trimethylsilyl)benzothiazole, 95%
• J-018649
• 32137-73-8
• AKOS005207265
• DTXCID70285483

• MDL： MFCD00068185
• Inchi： 1S/C10H13NSSi/c1-13(2,3)10-11-8-6-4-5-7-9(8)12-10/h4-7H,1-3H3
• InChI Key： MNXBVXVIRAIAEG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1[Si](C)(C)C
• BRN： 1073964

Computed Properties

• Exact Mass: 207.05400
• Monoisotopic Mass: 207.05379713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.058 g/mL at 25 °C
• Melting Point: 128 °C
• Boiling Point: 128 °C
• Flash Point: 128-130°C/2mm
• Refractive Index: n20/D 1.573
• PSA: 41.13000
• LogP: 2.84150
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive

2-(Trimethylsilyl)benzothiazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(Trimethylsilyl)benzothiazole

Introduction to 2-(Trimethylsilyl)benzothiazole (CAS No. 32137-73-8)

2-(Trimethylsilyl)benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 32137-73-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound features a benzothiazole core substituted with a trimethylsilyl (TMS) group at the 2-position, making it a versatile intermediate in the development of various chemical applications.

The benzothiazole scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a trimethylsilyl group enhances the compound's stability and reactivity, facilitating its use in synthetic chemistry and medicinal applications. This modification improves solubility and metabolic stability, making it an attractive candidate for further derivatization and drug discovery efforts.

In recent years, 2-(Trimethylsilyl)benzothiazole has garnered attention in the pharmaceutical industry due to its potential as a building block for novel therapeutic agents. Researchers have explored its derivatives as kinase inhibitors, particularly in targeting tyrosine kinases involved in cancer progression. The TMS group provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores while maintaining the core biological activity of benzothiazole.

One of the most compelling aspects of 2-(Trimethylsilyl)benzothiazole is its role in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The TMS group enhances electrophilicity, enabling efficient coupling with various nucleophiles such as aryl halides and alkynes. This property has been leveraged in the synthesis of complex molecules, including those with potential therapeutic value. For instance, palladium-catalyzed reactions involving this compound have been employed to construct intricate heterocyclic frameworks.

Recent studies have also highlighted the compound's utility in material science. The benzothiazole moiety is known to contribute to the formation of stable polymers and organic semiconductors due to its aromaticity and electron-deficient nature. When incorporated into materials with trimethylsilyl substituents, it enhances thermal stability and electronic properties, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

The pharmaceutical potential of 2-(Trimethylsilyl)benzothiazole has been further explored through computational modeling and high-throughput screening. Virtual screening studies have identified several derivatives with promising binding affinities to disease-related targets. For example, modifications at the 5-position or 7-position of the benzothiazole ring have shown enhanced activity against certain enzymes implicated in neurodegenerative diseases. These findings underscore the importance of this compound as a scaffold for drug development.

In conclusion, 2-(Trimethylsilyl)benzothiazole (CAS No. 32137-73-8) represents a valuable asset in both academic research and industrial applications. Its unique structural features enable diverse chemical transformations and biological activities, positioning it as a key intermediate in medicinal chemistry and materials science. As research continues to uncover new applications for this compound, its significance is expected to grow further.